molecular formula C6H7BrN2 B6254948 3-bromo-1-cyclopropyl-1H-pyrazole CAS No. 1622840-18-9

3-bromo-1-cyclopropyl-1H-pyrazole

Cat. No. B6254948
CAS RN: 1622840-18-9
M. Wt: 187
InChI Key:
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Description

“3-bromo-1-cyclopropyl-1H-pyrazole” is a chemical compound with the molecular formula C6H7BrN2 and a molecular weight of 187.04 . It is a derivative of pyrazole, a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .


Synthesis Analysis

The synthesis of pyrazole derivatives, including “3-bromo-1-cyclopropyl-1H-pyrazole”, often involves multicomponent reactions, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . A patent describes the synthesis of a similar compound, ethyl 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylate, which could provide insights into the synthesis of "3-bromo-1-cyclopropyl-1H-pyrazole" .


Molecular Structure Analysis

The molecular structure of “3-bromo-1-cyclopropyl-1H-pyrazole” can be represented by the SMILES string BrC1=NN(C2CC2)C=C1 . The compound contains a bromine atom attached to a pyrazole ring, which is further substituted with a cyclopropyl group .


Chemical Reactions Analysis

Pyrazoles, including “3-bromo-1-cyclopropyl-1H-pyrazole”, are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . They can undergo a variety of chemical reactions, including coupling with aryl triflates , dehydrogenative coupling with 1,3-diols , and reactions with nitroolefins .

Safety and Hazards

The safety data sheet for a related compound, 3-Cyclopropyl-1H-pyrazole, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only in a well-ventilated area .

Future Directions

The future directions for “3-bromo-1-cyclopropyl-1H-pyrazole” and similar compounds could involve their use in the synthesis of novel pharmaceuticals and biologically active compounds . They could also be used in the preparation of solid hexacoordinate complexes .

properties

IUPAC Name

3-bromo-1-cyclopropylpyrazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7BrN2/c7-6-3-4-9(8-6)5-1-2-5/h3-5H,1-2H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QCSFJLMFVZULRO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N2C=CC(=N2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7BrN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

187.04 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Bromo-1-cyclopropyl-1H-pyrazole

CAS RN

1622840-18-9
Record name 3-bromo-1-cyclopropyl-1H-pyrazole
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